N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C19H17FN2O3/c1-2-24-17-9-7-15(8-10-17)21-19(23)12-16-11-18(25-22-16)13-3-5-14(20)6-4-13/h3-11H,2,12H2,1H3,(H,21,23)
• InChI Key: NWQHIBZNKZSTTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol

Description

N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide, also known as 4-EFPA, is a compound that has been studied extensively for its potential therapeutic applications. It is a synthetic derivative of the naturally occurring compound phenacetin, and has been found to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects. 4-EFPA has also been used in a variety of laboratory experiments to study its biochemical and physiological effects.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide has been studied extensively for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial effects. In addition, it has been used in a variety of laboratory experiments to study its biochemical and physiological effects. For instance, this compound has been used to study the effects of oxidative stress on cell viability, to investigate the mechanisms of drug resistance in cancer cells, and to study the effects of inflammation on the immune system.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide is not fully understood. However, it is believed to act on a number of pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the production of inflammatory mediators such as prostaglandins and leukotrienes. In addition, this compound has been found to inhibit the activity of a number of enzymes involved in the metabolism of drugs and toxins, as well as the expression of certain genes involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. For instance, it has been found to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes, and to modulate the activity of a number of enzymes involved in the metabolism of drugs and toxins. In addition, this compound has been found to have anti-tumor, anti-inflammatory, and anti-microbial effects.

Advantages and Limitations for Lab Experiments

The use of N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide in laboratory experiments has a number of advantages. For instance, it is easy to synthesize and is relatively inexpensive. In addition, it has been found to possess a range of biological activities, making it an ideal compound for studying the effects of oxidative stress, inflammation, and drug resistance. However, there are also some limitations associated with using this compound in laboratory experiments, such as the fact that it has not been approved for clinical use and its mechanism of action is not fully understood.

Future Directions

Given its potential therapeutic applications, there are a number of potential future directions for research into N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide. For instance, further studies could be conducted to investigate its mechanism of action and to identify potential targets for therapeutic intervention. In addition, further research could be conducted to investigate the effects of this compound on the immune system, as well as its potential for use in the treatment of cancer and other diseases. Finally, further studies could be conducted to investigate the potential side effects of this compound and to identify strategies for minimizing these effects.

Synthesis Methods

N-(4-ethoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide is synthesized by a multi-step process involving the condensation of phenacetin with ethoxyacetophenone, followed by the reaction of the resulting intermediate with 4-fluorobenzaldehyde. The final product is then isolated by crystallization. This synthesis method has been found to be efficient and cost-effective, and has been used to produce large quantities of this compound for research purposes.